Cas no 380471-89-6 (5-(4-Chlorophenyl)sulfanyl-3-methyl-1-phenylpyrazole-4-carbaldehyde)
380471-89-6 structure
Product Name:5-(4-Chlorophenyl)sulfanyl-3-methyl-1-phenylpyrazole-4-carbaldehyde
CAS No:380471-89-6
MF:C17H13ClN2OS
MW:328.815921545029
CID:5453072
PubChem ID:2369560
Update Time:2023-08-27
5-(4-Chlorophenyl)sulfanyl-3-methyl-1-phenylpyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 5-[(4-Chlorophenyl)thio]-3-methyl-1-phenyl-1H-pyrazole-4-carboxaldehyde
- 5-[(4-chlorophenyl)sulfanyl]-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
- 380471-89-6
- AKOS001019906
- Z56812892
- EN300-1191899
- 5-(4-chlorophenyl)sulfanyl-3-methyl-1-phenylpyrazole-4-carbaldehyde
- 5-(4-Chlorophenyl)sulfanyl-3-methyl-1-phenylpyrazole-4-carbaldehyde
-
- Inchi: 1S/C17H13ClN2OS/c1-12-16(11-21)17(22-15-9-7-13(18)8-10-15)20(19-12)14-5-3-2-4-6-14/h2-11H,1H3
- InChI Key: NYGPNKKEUMUDCK-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)SC1=C(C=O)C(C)=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 328.0437119g/mol
- Monoisotopic Mass: 328.0437119g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 60.2Ų
Experimental Properties
- Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Melting Point: 241-243 °C
- Boiling Point: 478.3±45.0 °C(Predicted)
- pka: -3.35±0.10(Predicted)
5-(4-Chlorophenyl)sulfanyl-3-methyl-1-phenylpyrazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1191899-0.05g |
380471-89-6 | 90% | 0.05g |
$212.0 | 2023-07-10 | ||
| Enamine | EN300-1191899-50mg |
380471-89-6 | 90.0% | 50mg |
$407.0 | 2023-10-03 | ||
| Enamine | EN300-1191899-100mg |
380471-89-6 | 90.0% | 100mg |
$427.0 | 2023-10-03 | ||
| Enamine | EN300-1191899-250mg |
380471-89-6 | 90.0% | 250mg |
$447.0 | 2023-10-03 | ||
| Enamine | EN300-1191899-500mg |
380471-89-6 | 90.0% | 500mg |
$465.0 | 2023-10-03 | ||
| Enamine | EN300-1191899-1000mg |
380471-89-6 | 90.0% | 1000mg |
$485.0 | 2023-10-03 | ||
| Enamine | EN300-1191899-2500mg |
380471-89-6 | 90.0% | 2500mg |
$949.0 | 2023-10-03 | ||
| Enamine | EN300-1191899-5000mg |
380471-89-6 | 90.0% | 5000mg |
$1406.0 | 2023-10-03 | ||
| Enamine | EN300-1191899-10000mg |
380471-89-6 | 90.0% | 10000mg |
$2085.0 | 2023-10-03 |
5-(4-Chlorophenyl)sulfanyl-3-methyl-1-phenylpyrazole-4-carbaldehyde Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
380471-89-6 (5-(4-Chlorophenyl)sulfanyl-3-methyl-1-phenylpyrazole-4-carbaldehyde) Related Products
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